2-chloro-N-ethyl-N-[(3-fluorophenyl)methyl]acetamide

• IUPAC Name: 2-chloro-N-ethyl-N-[(3-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C11H13ClFNO/c1-2-14(11(15)7-12)8-9-4-3-5-10(13)6-9/h3-6H,2,7-8H2,1H3
• InChI Key: RWKMWGAZGHLOAP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC(=CC=C1)F)C(=O)CCl
• Molecular Formula: C11H13ClFNO
• Molecular Weight: 229.68 g/mol

Description

“2-chloro-N-ethyl-N-[(3-fluorophenyl)methyl]acetamide” is an organic compound with the CAS Number: 923138-01-6. It has a molecular weight of 229.68. The IUPAC name for this compound is 2-chloro-N-ethyl-N-(3-fluorobenzyl)acetamide. It is stored at room temperature and is in liquid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H13ClFNO/c1-2-14(11(15)7-12)8-9-4-3-5-10(13)6-9/h3-6H,2,7-8H2,1H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 229.68.

Scientific Research Applications

Metabolism and Carcinogenicity Studies

• Metabolism in Liver Microsomes : Chloroacetamide herbicides, including compounds structurally similar to 2-chloro-N-ethyl-N-[(3-fluorophenyl)methyl]acetamide, have been studied for their metabolism in human and rat liver microsomes. This research reveals insights into the metabolic pathways and potential carcinogenicity of these herbicides (Coleman, Linderman, Hodgson, & Rose, 2000).

Synthesis and Chemical Analysis

• Development of Scaleable Synthesis : There's a documented scaleable synthesis route for a compound structurally related to 2-chloro-N-ethyl-N-[(3-fluorophenyl)methyl]acetamide, highlighting the importance of efficient synthesis methods in pharmaceutical research (Ashwood et al., 2004).
• Powder Diffraction Data for Derivatives : X-ray powder diffraction has been used to characterize derivatives of chlorophenoxyacetamide, indicating the utility of this technique in understanding the structural properties of related compounds (Olszewska, Pikus, & Tarasiuk, 2008).

Molecular Structure and Docking Analysis

• Anticancer Drug Development : Research into the synthesis, structure, and molecular docking of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, a compound with a similar structure, underscores the relevance of such compounds in developing anticancer drugs (Sharma et al., 2018).

Biochemical and Environmental Studies

• Anaerobic Biodegradation of Acetochlor : Studies on the anaerobic degradation of acetochlor, a chloroacetamide herbicide, reveal insights into environmental contamination and biodegradation pathways, pertinent to compounds like 2-chloro-N-ethyl-N-[(3-fluorophenyl)methyl]acetamide (Liu et al., 2020).

Antibody Production and Fluoroimmunoassay Development

• Development of Specific Polarization Fluoroimmunoassay : The production of antibodies against acetochlor and the development of a polarization fluoroimmunoassay demonstrate the potential for detecting and studying chloroacetamide herbicides in environmental samples (Yakovleva et al., 2002).

Safety and Hazards

The safety information for this compound can be found in its Material Safety Data Sheet (MSDS). It is always important to handle chemicals with appropriate safety measures.

Mechanism of Action

Target of Action

The primary targets of 2-chloro-N-ethyl-N-[(3-fluorophenyl)methyl]acetamide are currently unknown

Biochemical Pathways

Without specific information on the compound’s targets, it’s challenging to determine the exact biochemical pathways affected by 2-chloro-N-ethyl-N-[(3-fluorophenyl)methyl]acetamide . Once the targets are identified, it will be possible to map out the biochemical pathways involved.

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 2-chloro-N-ethyl-N-[(3-fluorophenyl)methyl]acetamide . .